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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of GSK143 dihydrochloride, a potent and
selective spleen tyrosine kinase (SYK) inhibitor. This guide includes comprehensive data on its
solubility in DMSO, methodologies for its application in key experiments, and visual
representations of its mechanism of action.

Summary of Quantitative Data

GSK143 dihydrochloride exhibits excellent solubility in DMSO, making it a versatile tool for a
wide range of in vitro studies. The following tables summarize its key properties and inhibitory

concentrations.
Solvent Solubility Molar Equivalent Notes
Saturation point is not
DMSO =50 mg/mL 120.39 mM )
fully determined.[1]
Requires sonication to
Water 100 mg/mL 240.78 mM )
dissolve.[1]
] Clear solution when
Water (alternative) 2 mg/mL

warmed.

Table 1: Solubility of GSK143 Dihydrochloride.
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Target pIC50 IC50 Cell Line/System
SYK 7.5 31.6 nM
Phosphorylated Erk Ramos cells (anti-IgM
7.1 79.4 nM )
(pErk) induced)
Chronic Lymphocytic
ymphocy 23 nM

Leukaemia (CLL) cells

Table 2: In Vitro Inhibitory Activity of GSK143 Dihydrochloride.[1]

Kinase pIC50
ZAP-70 4.7
LCK 5.3
LYN 54
JAK1 5.8
JAK2 5.8
JAK3 5.7
Aurora B 4.8

Table 3: Selectivity Profile of GSK143 Against Other Kinases.[1][2]

Signaling Pathway

GSK143 dihydrochloride primarily acts by inhibiting spleen tyrosine kinase (SYK), a key

enzyme in the signaling pathways of various immune cells.[3] SYK plays a crucial role in

coupling activated immune receptors to downstream signaling events that mediate cellular

responses such as proliferation, differentiation, and phagocytosis.[3] By inhibiting SYK,

GSK143 can effectively block these downstream pathways, including the ERK signaling

cascade, leading to a reduction in inflammatory responses.[1][4]
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Caption: GSK143 inhibits SYK, blocking downstream signaling pathways.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of GSK143 dihydrochloride in DMSO for
in vitro experiments.

Materials:

GSK143 dihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Protocol:
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Equilibrate the GSK143 dihydrochloride powder to room temperature before opening the
vial to prevent moisture absorption.

Aseptically weigh the desired amount of GSK143 dihydrochloride powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., for a 10 mM stock solution, dissolve 4.15 mg of GSK143 dihydrochloride in 1 mL of
DMSO).

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(37°C) can be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.
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Caption: Workflow for preparing GSK143 dihydrochloride stock solution.

In Vitro Cell-Based Assay Protocol
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Objective: To assess the inhibitory effect of GSK143 dihydrochloride on a specific cellular
response (e.g., cytokine production).

Materials:

o Cells of interest (e.g., macrophages, B-cells)

e Cell culture medium and supplements

e GSK143 dihydrochloride stock solution (in DMSO)

o Stimulating agent (e.g., LPS, anti-lgM)

o Assay plates (e.g., 96-well plates)

o Detection reagents (e.g., ELISA kit for cytokine measurement)

» Plate reader

Protocol:

e Seed the cells in a 96-well plate at the desired density and allow them to adhere overnight.

o Prepare serial dilutions of the GSK143 dihydrochloride stock solution in cell culture
medium to achieve the final desired concentrations. Ensure the final DMSO concentration is
consistent across all wells and does not exceed a level toxic to the cells (typically <0.5%).

o Pre-treat the cells with the different concentrations of GSK143 dihydrochloride for a
specified period (e.g., 1 hour). Include a vehicle control (medium with the same
concentration of DMSO).

o Stimulate the cells with the appropriate agonist to induce the cellular response.
 Incubate the plate for the required duration for the response to occur.

o Collect the cell supernatant or cell lysate, depending on the assay.
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e Quantify the cellular response using the appropriate detection method (e.g., ELISA for
cytokine levels).

e Analyze the data to determine the IC50 of GSK143 dihydrochloride.
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Caption: Workflow for a typical in vitro cell-based assay with GSK143.
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In Vivo Formulation Protocol

For in vivo studies, GSK143 dihydrochloride can be formulated using DMSO as a co-solvent.
The following are example protocols for preparing dosing solutions.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation[2]

Prepare a stock solution of GSK143 dihydrochloride in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix well. This protocol yields a clear solution with
a solubility of = 2.5 mg/mL (6.02 mM).

Protocol 2: DMSO/SBE-(3-CD in Saline Formulation[1]

Prepare a stock solution of GSK143 dihydrochloride in DMSO (e.g., 25 mg/mL).

Prepare a 20% solution of SBE--CD in saline.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-[3-CD in saline solution and mix thoroughly.
This protocol also results in a clear solution with a solubility of > 2.5 mg/mL (6.02 mM).

Protocol 3: DMSO/Corn Oil Formulation[2]
e Prepare a stock solution of GSK143 dihydrochloride in DMSO (e.g., 25 mg/mL).
e |n a sterile tube, add 10% of the final volume from the DMSO stock solution.

e Add 90% of the final volume of corn oil and mix thoroughly. This formulation also provides a
clear solution with a solubility of = 2.5 mg/mL (6.02 mM).
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Note: When preparing formulations, if precipitation or phase separation occurs, gentle heating
and/or sonication can be used to aid dissolution.[2] For continuous dosing periods exceeding
half a month, the corn oil-based formulation should be used with caution.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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